Cas no 1021040-09-4 (3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline)

• Product Name: 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline
• CAS No: 1021040-09-4
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5742841
• PubChem ID: 28580386
• Update Time: 2025-10-28

3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1077755
• CS-0304218
• 1021040-09-4
• BB 0241701
• AKOS000253964
• (3,4-DIMETHYL-PHENYL)-(2,2,2-TRIFLUORO-ETHYL)-AMINE
• 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline
• (3,4-Dimethyl-phenyl)-(2,2,2-trifluoro-ethyl)-a mine

• Inchi： 1S/C10H12F3N/c1-7-3-4-9(5-8(7)2)14-6-10(11,12)13/h3-5,14H,6H2,1-2H3
• InChI Key： SSWBHHMBVMJOPN-UHFFFAOYSA-N
• SMILES： FC(CNC1C=CC(C)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Additional information on 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline

Professional Introduction to Compound with CAS No. 1021040-09-4 and Product Name: 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline

3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1021040-09-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The molecular structure of 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline consists of a benzene ring substituted with two methyl groups at the 3rd and 4th positions, and an N-(2,2,2-trifluoroethyl)amino group attached to the nitrogen atom. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its potential utility in drug design and material engineering. The presence of the trifluoroethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline. Research studies have demonstrated that this compound exhibits inhibitory activity against various enzymatic targets, which are relevant to inflammatory and infectious diseases. For instance, preliminary in vitro assays have shown that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. These findings suggest that 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline may serve as a lead compound for developing novel anti-inflammatory therapies.

Moreover, the structural features of 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline have also been investigated for their potential applications in materials science. The compound's ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor technology. Specifically, researchers have reported on its use as a ligand in coordination chemistry, where it forms stable complexes with transition metals such as palladium and copper. These complexes exhibit catalytic activity in various organic transformations, including cross-coupling reactions and oxidation processes.

The synthesis of 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by alkylation and reduction steps. Advanced techniques such as flow chemistry have also been employed to optimize the synthesis process and improve scalability. These advancements in synthetic methodologies have contributed to the increased accessibility of this compound for both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of 3,4-dimethyl-N-(2,2,2-trifluoroethyl)aniline. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These simulations have helped identify key pharmacophoric elements within the molecule that contribute to its biological activity. Such computational approaches are invaluable for guiding experimental design and accelerating the discovery process in drug development.

The safety profile of 3,4-dimethyl-N-(2,2，trifluoroethyl）aniline is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data indicate that the compound exhibits low acute toxicity when administered orally or dermally in animal models. However， further long-term studies are necessary to assess its chronic effects and potential environmental impact。 These safety assessments are essential for ensuring that the compound can be used responsibly in both research and commercial settings。

In conclusion,3，4-dimethy1-N-(22，22，22-trifluoroethy1）anilinε (CAS No．1021040-09-4）is a multifaceted compound with significant potential in pharmaceuticals and materials science。 Its unique structural features， coupled with promising biological activities， make it a compelling candidate for further investigation。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation。